Cas no 1381399-86-5 (4-Amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol)

• Product Name: 4-Amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol
• CAS No: 1381399-86-5
• MF: C₉H₉N₃OS
• MW: 207.252259969711
• CID: 4775797
• Update Time: 2025-08-05

4-Amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol
• 5-amino-3-(5-methylthiophen-2-yl)-1H-pyridazin-6-one
• 4-Amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol

• Inchi： 1S/C9H9N3OS/c1-5-2-3-8(14-5)7-4-6(10)9(13)12-11-7/h2-4H,1H3,(H2,10,11)(H,12,13)
• InChI Key： HPXWQLQFSNHMBE-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C1C=C(C(NN=1)=O)N

Computed Properties

• Exact Mass: 207.04663309 g/mol
• Monoisotopic Mass: 207.04663309 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.7
• Molecular Weight: 207.25

Additional information on 4-Amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol

Chemical Profile of 4-Amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol (CAS No. 1381399-86-5)

4-Amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1381399-86-5, belongs to the pyridazine class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of both amino and hydroxyl functional groups, coupled with a thiophene moiety, makes this molecule a promising candidate for further exploration in drug discovery.

The structural framework of 4-amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol consists of a central pyridazine ring substituted at the 6-position with a 5-methylthiophen-2-yl group. This arrangement introduces both aromatic and heteroaromatic characteristics, which are often associated with enhanced binding affinity to biological targets. The compound’s solubility profile and metabolic stability are critical factors that influence its suitability for therapeutic applications, and these properties have been the subject of recent studies aimed at optimizing its pharmacokinetic profile.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, pyridazine derivatives have emerged as particularly interesting scaffolds due to their ability to modulate various biological pathways. The 4-amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol molecule has been investigated for its potential role in inhibiting enzymes and receptors involved in inflammatory responses, making it a candidate for the development of anti-inflammatory agents.

One of the most compelling aspects of this compound is its interaction with biological targets at the molecular level. The amino group at the 4-position and the hydroxyl group at the 3-position provide multiple sites for hydrogen bonding, which can enhance binding affinity to proteins such as kinases and transcription factors. Additionally, the thiophene ring contributes to hydrophobic interactions, further stabilizing the compound’s binding to its target proteins. These features have prompted researchers to explore its potential as an inhibitor of signaling pathways associated with cancer and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 4-amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol for their biological activity. Molecular docking studies have shown that this compound can bind effectively to several protein targets, including those involved in cell proliferation and apoptosis. These findings have laid the groundwork for further experimental validation in vitro and in vivo.

The synthesis of 4-amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Researchers have reported optimized synthetic routes that leverage modern catalytic systems to improve efficiency and reduce environmental impact. These advancements in synthetic methodology are crucial for scaling up production and making this compound more accessible for preclinical and clinical studies.

The pharmacological evaluation of 4-amino-6-(5-methylthiophen-2-yl)pyridazin-3-ol has revealed promising results in preliminary assays. In cell-based models, this compound has demonstrated inhibitory activity against several enzymes implicated in disease pathways. For instance, studies have shown its potential efficacy in reducing inflammation by modulating cytokine production and inhibiting key inflammatory mediators. These findings suggest that this molecule could be developed into a novel therapeutic agent for conditions characterized by excessive inflammation.

Furthermore, the compound’s ability to cross cell membranes has been investigated, as this property is essential for many therapeutic agents. Preliminary data indicate that 4-amino-6-(5-methylthiophen-2-y l)pyridazin -3 -ol exhibits reasonable permeability, making it a viable candidate for oral administration. This aspect is particularly important for drug development, as it opens up possibilities for non-invasive treatment regimens.

The safety profile of 4-amino -6-(5 -methylthiophen -2 -y l)pyridazin -3 -ol is another critical consideration in its development as a therapeutic agent. Acute toxicity studies have been conducted to assess its safety margins, and results have shown that the compound exhibits low toxicity at tested doses. This finding is encouraging and suggests that further development could be pursued without immediate concerns regarding safety.

In conclusion,4-amino -6-(5 -methylthiophen -2 -y l)pyridazin -3 -ol (CAS No. 1381399 -86 -5) is a structurally interesting compound with potential applications in pharmaceuticals. Its unique chemical properties make it a promising candidate for further exploration in drug discovery efforts aimed at developing treatments for various diseases. As research continues, additional insights into its biological activity and pharmacokinetic profile will be obtained, paving the way for its translation into clinical use.